Cas no 97281-09-9 (Titanium acetylacetonate)

• Product Name: Titanium acetylacetonate
• CAS No: 97281-09-9
• MF: C₂₀H₃₂O₈Ti
• MW: 448.33028793335
• CID: 61893
• PubChem ID: 90477840
• Update Time: 2025-04-18

Titanium acetylacetonate Chemical and Physical Properties

Names and Identifiers

• Titanium acetylacetonate
• Bis(acetylactonate)isobutoxide isopropoxide titanium
• 97281-09-9
• 17501-79-0
• (E)-4-hydroxypent-3-en-2-one;titanium
• MFCD00045004
• Titanacetylacetonat tiaca 95
• Tetrakis(2,4-pentanedionato)titanium(IV)

• Inchi： 1S/4C5H8O2.Ti/c4*1-4(6)3-5(2)7;/h4*3,6H,1-2H3;/b4*4-3+;
• InChI Key： RYSXWUYLAWPLES-SMVDYOEFSA-N
• SMILES： [Ti].O/C(=C/C(C)=O)/C.O/C(=C/C(C)=O)/C.O/C(=C/C(C)=O)/C.O/C(=C/C(C)=O)/C

Computed Properties

• Exact Mass: 448.158
• Monoisotopic Mass: 448.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149A^2

Experimental Properties

• Boiling Point: 187.6°Cat760mmHg
• Flash Point: 54°C
• PSA: 105.20000
• LogP: 3.84040

Titanium acetylacetonate Security Information

• Hazardous Material transportation number：1120
• Hazard Category Code： 10-38-41-43
• Safety Instruction： 24-26-37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds